Cas no 89500-74-3 (2H-1,4-Benzothiazin-8(5H)-one, 3,4,6,7-tetrahydro-3,6,6-trimethyl-)

• Product Name: 2H-1,4-Benzothiazin-8(5H)-one, 3,4,6,7-tetrahydro-3,6,6-trimethyl-
• CAS No: 89500-74-3
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 598699
• PubChem ID: 13144732
• Update Time: 2025-04-19

2H-1,4-Benzothiazin-8(5H)-one, 3,4,6,7-tetrahydro-3,6,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazin-8(5H)-one, 3,4,6,7-tetrahydro-3,6,6-trimethyl-
• 3,6,6-trimethyl-3,4,5,7-tetrahydro-2H-1,4-benzothiazin-8-one
• 89500-74-3
• DTXSID80521783
• 3,6,6-Trimethyl-3,4,6,7-tetrahydro-2H-1,4-benzothiazin-8(5H)-one
• SCHEMBL20036952

• Inchi： 1S/C11H17NOS/c1-7-6-14-10-8(12-7)4-11(2,3)5-9(10)13/h7,12H,4-6H2,1-3H3
• InChI Key： GBTPEVRFCIPASX-UHFFFAOYSA-N
• SMILES： S1CC(C)NC2=C1C(CC(C)(C)C2)=O

Computed Properties

• Exact Mass: 211.10308534g/mol
• Monoisotopic Mass: 211.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4Ų